![molecular formula C12H13ClN2OS B2863586 1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone CAS No. 851807-95-9](/img/structure/B2863586.png)
1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone is a chemical compound that has gained significant interest in scientific research due to its potential pharmacological properties. It is a member of the imidazole family and has been synthesized through various methods.
Scientific Research Applications
Antibacterial Activity
1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone, and its derivatives, have shown promising results in antibacterial studies. For instance, a study demonstrated that various Schiff's bases derived from similar imidazole compounds exhibited significant antibacterial properties against both gram-positive and gram-negative bacteria (Patel, Patel, Chaudhari, & Sen, 2011). Similarly, another research indicated the antimicrobial potential of thiazole derivatives synthesized from related compounds (Fuloria, Singh, Shaharyar, & Ali, 2009).
Antifungal and Antimycotic Activity
Compounds structurally similar to this compound have been explored for their antifungal and antimycotic activities. Research on (benzo[b]thienyl)methyl ethers of related imidazole compounds has revealed significant antimycotic properties, particularly against fungal infections (Raga et al., 1992). Additionally, tetrazole derivatives, akin to the compound , have shown potent anticandidal activities with minimal cytotoxic effects (Kaplancıklı et al., 2014).
Anticancer Potential
The compound and its related derivatives have been studied for their anticancer potential. For instance, imidazo[2,1-b][1,3]thiazole derivatives derived from similar compounds have shown moderate efficacy in suppressing the growth of kidney cancer cells, with variable effects on other cancer cell lines (Potikha & Brovarets, 2020). This suggests a potential application in the field of oncology.
Anticonvulsant Evaluation
Novel derivatives of this compound have been synthesized and evaluated for their anticonvulsant activity. Certain compounds in this category demonstrated selective and high efficacy against seizures induced in experimental models (Çalış, Septioğlu, & Aytemir, 2011).
Antimicrobial Activity
Similar 1H-imidazole derivatives have been synthesized and tested for their broad-spectrum antimicrobial properties. Some compounds have exhibited activity comparable to standard antimicrobial agents (Reddy & Reddy, 2010).
properties
IUPAC Name |
1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2OS/c1-9(16)15-6-5-14-12(15)17-8-10-3-2-4-11(13)7-10/h2-4,7H,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKFXQNANRDHAHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN=C1SCC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49676629 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.